Cas no 124438-10-4 (4-(4,4-Dimethyl-1,3-oxazolidin-2-ylidene)cyclohexa-2,5-dien-1-one)

• Product name: 4-(4,4-Dimethyl-1,3-oxazolidin-2-ylidene)cyclohexa-2,5-dien-1-one
• CAS No: 124438-10-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226
• CID: 2760438
• PubChem ID: 135778509

4-(4,4-Dimethyl-1,3-oxazolidin-2-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2088974
• DTXSID80566619
• ZHEBOGJEFDFDSQ-UHFFFAOYSA-N
• DB-152600
• 4-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)phenol
• 2-(4-hydroxyphenyl)-4,4-dimethyl-2-oxazoline
• 124438-10-4
• 4-(4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-yl)phenol
• 4-(4,4-Dimethyl-1,3-oxazolidin-2-ylidene)cyclohexa-2,5-dien-1-one

• Inchi： InChI=1S/C11H13NO2/c1-11(2)7-14-10(12-11)8-3-5-9(13)6-4-8/h3-6,13H,7H2,1-2H3
• InChI Key： ZHEBOGJEFDFDSQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.8Ų